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Compound of Interest

Compound Name: Yhhu-3792

Cat. No.: B10825779

Application Notes and Protocols for Yhhu-3792

For Researchers, Scientists, and Drug Development Professionals

Introduction

Yhhu-3792 is a novel small molecule activator of the Notch signaling pathway.[1][2][3][4]
Identified as N2-(4-isopropylphenyl)-5-(3-methoxyphenoxy)quinazoline-2,4-diamine, it has
been shown to enhance the self-renewal capacity of neural stem cells (NSCs) both in vitro and
in vivo.[2][5] By promoting the expression of Notch target genes, Hes3 and Hes5, Yhhu-3792
facilitates the expansion of the NSC pool and promotes endogenous neurogenesis in the
hippocampus.[1][2][3] These properties make Yhhu-3792 a promising candidate for research
into neurodegenerative diseases and cognitive enhancement.[2][3]

Physicochemical Properties

A clear understanding of the physicochemical properties of Yhhu-3792 is essential for its
proper handling and use in experimental settings.
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Property Value Reference
Molecular Formula C24H24N40O2-HCI [1114]
Molecular Weight 436.93 g/mol [1][4]

CAS Number 2624336-93-0 [1]
Appearance Solid [6]

Purity >98% [1][4]
Storage Store at -20°C [1]

Solubility and Stock Solution Preparation

Proper dissolution is critical for the efficacy and reproducibility of experiments involving Yhhu-

3792.
Solvent Maximum Concentration Notes
Ultrasonic assistance may be
DMSO 100 mM required for concentrations as

high as 166.48 mM.[7]

Protocol for Preparing a 10 mM DMSO Stock Solution:

e Materials:

o Yhhu-3792 powder

[¢]

Dimethyl sulfoxide (DMSO), anhydrous

o

Sterile microcentrifuge tubes

Vortex mixer

o

[¢]

Calibrated pipettes

e Procedure:
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1. Aseptically weigh the desired amount of Yhhu-3792 powder. For example, to prepare 1
mL of a 10 mM stock solution, weigh 4.37 mg of Yhhu-3792.

2. Transfer the powder to a sterile microcentrifuge tube.

3. Add the calculated volume of DMSO to the tube. For 1 mL of a 10 mM solution, add 1 mL
of DMSO.

4. Vortex the tube until the powder is completely dissolved. Gentle warming or sonication can
be used to aid dissolution if necessary.

5. Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

6. Store the stock solution at -20°C for up to one month or at -80°C for up to six months.[3]

Preparation for Injection (In Vivo Studies)

For in vivo administration, Yhhu-3792 must be formulated to ensure biocompatibility and
bioavailability.

Recommended Formulation for Intraperitoneal (i.p.)
Injection:

A common formulation for the intraperitoneal injection of Yhhu-3792 in mice involves a mixture
of DMSO and corn oil.[7]

Component Proportion
DMSO 10%
Corn Ol 90%

Protocol for Preparing a 1 mg/mL Injection Solution:

o Materials:

o Yhhu-3792 stock solution in DMSO (e.g., 10 mg/mL)

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b10825779?utm_src=pdf-body
https://www.benchchem.com/product/b10825779?utm_src=pdf-body
https://www.medchemexpress.com/yhhu-3792.html
https://www.benchchem.com/product/b10825779?utm_src=pdf-body
https://www.benchchem.com/product/b10825779?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-120782/Yhhu-3792-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b10825779?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10825779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Sterile corn oil
o Sterile tubes

o Vortex mixer

e Procedure:

1. Prepare a stock solution of Yhhu-3792 in DMSO at a concentration 10 times higher than
the final desired injection concentration. For a final concentration of 1 mg/mL, prepare a
10 mg/mL stock in DMSO.

2. In a sterile tube, add 1 part of the Yhhu-3792 DMSO stock solution.
3. Add 9 parts of sterile corn oil to the tube.

4. Vortex the mixture thoroughly to ensure a uniform suspension. The final solution will
contain 10% DMSO.

5. Administer the freshly prepared solution to the experimental animals via intraperitoneal
injection. Doses of 10-20 mg/kg have been used in mice.[3][8]

Signaling Pathway and Experimental Workflow
Yhhu-3792 Mechanism of Action

Yhhu-3792 activates the Notch signaling pathway, a highly conserved cell-cell communication
system crucial for neural stem cell maintenance and differentiation.
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Caption: Yhhu-3792 activates the Notch signaling pathway, leading to increased NSC self-

renewal.

Experimental Workflow for In Vivo Studies
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The following diagram outlines a typical experimental workflow for evaluating the effects of
Yhhu-3792 on neurogenesis in an animal model.
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Caption: A generalized workflow for in vivo studies of Yhhu-3792.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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